Cas no 2248332-61-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 2248332-61-6
• MF: C₁₈H₉F₂N₃O₄
• MW: 369.278570890427
• CID: 5870840
• PubChem ID: 165974781
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248332-61-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-1H-pyrazole-3-carboxylate
• EN300-6520681

• Inchi： 1S/C18H9F2N3O4/c19-12-6-3-7-13(20)15(12)22-9-8-14(21-22)18(26)27-23-16(24)10-4-1-2-5-11(10)17(23)25/h1-9H
• InChI Key： VQAOAFZFZFDUOR-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1N1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1)F

Computed Properties

• Exact Mass: 369.05611210g/mol
• Monoisotopic Mass: 369.05611210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-1H-pyrazole-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-1H-pyrazole-3-carboxylate (CAS No. 2248332-61-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,6-difluorophenyl)-1H-pyrazole-3-carboxylate (CAS No. 2248332-61-6) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic compound, featuring a pyrazole core linked to a phthalimide moiety, is a subject of intense study for its role in drug discovery and crop protection. Researchers are particularly interested in its bioactivity, synthetic pathways, and structure-activity relationships (SAR).

The growing demand for sustainable agrochemicals and targeted therapeutics has propelled investigations into this compound. Its difluorophenyl group enhances lipophilicity, a critical factor for cell membrane permeability, while the carboxylate ester functionality offers versatility in prodrug design. These attributes align with current trends in green chemistry and precision medicine, addressing user queries like "eco-friendly pesticide alternatives" or "next-generation enzyme inhibitors."

From a synthetic perspective, CAS 2248332-61-6 exemplifies modern multicomponent reactions (MCRs) and catalyzed coupling techniques. Its isoindole-1,3-dione segment is pivotal for hydrogen bonding interactions, a hot topic in computational chemistry forums. Analytical studies employing HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a key concern for laboratories sourcing "high-purity research chemicals."

In drug development, this compound's pyrazole-3-carboxylate scaffold mirrors motifs found in COX-2 inhibitors and kinase modulators, answering frequent searches about "anti-inflammatory scaffolds" or "cancer signaling pathways." Meanwhile, its agrochemical potential ties into discussions on "resistance management" and "low-ecotoxicity formulations," reflecting industry shifts toward integrated pest management (IPM).

Ongoing research explores derivatization strategies to optimize its pharmacokinetic profile, including metabolic stability and oral bioavailability—topics trending in ADMET prediction software reviews. Regulatory-compliant scale-up synthesis methods are also under development, responding to manufacturer inquiries about "GMP-compatible intermediates."

As the scientific community prioritizes fragment-based drug design (FBDD), this compound's privileged structure offers a template for library diversification. Its dual applicability in human health and agricultural science positions it as a cross-disciplinary candidate, bridging gaps between frequently searched terms like "small molecule therapeutics" and "biorational pesticides."

Future directions include cocrystal engineering to enhance solubility—addressing a common challenge in formulation development—and bioconjugation studies for targeted delivery systems. These advancements align with Google Scholar's rising keywords such as "nanocarrier compatibility" and "controlled-release agrochemicals," ensuring this compound remains at the forefront of innovation.